Cas no 335220-81-0 (5-Cyclohexyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-Cyclohexyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 335220-81-0
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• MDL: MFCD02091589
• CID: 851969
• PubChem ID: 865723
• Update Time: 2025-05-24

5-Cyclohexyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Cyclohexyl-4-methyl-4H-1,2,4-triazole-3-thiol
• 3-cyclohexyl-4-methyl-1H-1,2,4-triazole-5-thione
• 5-cyclohexyl-4-methyl-1,2,4-triazole-3-thiol
• 335220-81-0
• BBL013698
• AG-690/40752695
• CS-0300572
• DTXSID60357724
• ALBB-003342
• VS-03944
• EN300-228495
• J-019233
• AKOS003937947
• AT31127
• STK346836
• SCHEMBL1544893
• AKOS B008153
• AKOS000308142
• MFCD02091589

• MDL： MFCD02091589
• Inchi： 1S/C9H15N3S/c1-12-8(10-11-9(12)13)7-5-3-2-4-6-7/h7H,2-6H2,1H3,(H,11,13)
• InChI Key： GEEGFTNWHBZPJG-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCCCC2)N1C

Computed Properties

• Exact Mass: 197.09900
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 69.51000
• LogP: 2.15150

5-Cyclohexyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Cyclohexyl-4-methyl-4H-1,2,4-triazole-3-thiol

5-Cyclohexyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 335220-81-0)

5-Cyclohexyl-4-methyl-4H-1,2,4-triazole-3-thiol, also known by its CAS registry number CAS No. 335220-81-0, is a heterocyclic compound with a unique structure that combines a cyclohexyl group, a methyl group, and a thiol functional group within a triazole ring system. This compound has garnered attention in the fields of organic chemistry and materials science due to its potential applications in various chemical reactions and material synthesis.

The molecular structure of 5-Cyclohexyl-4-methyl-4H-1,2,4-triazole-3-thiol is characterized by a triazole ring—a five-membered ring containing three nitrogen atoms and one sulfur atom. The presence of the cyclohexyl group at the 5-position and the methyl group at the 4-position introduces steric and electronic effects that influence the compound's reactivity and stability. The thiol (-SH) group at the 3-position plays a crucial role in its ability to participate in nucleophilic reactions, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 5-Cyclohexyl-4-methyl-4H-1,2,4-triazole-3-thiol as a versatile building block in the construction of bioactive molecules. Researchers have explored its use in click chemistry reactions, where its thiol group can efficiently react with alkyne or alkene partners to form stable covalent bonds. This property makes it an attractive candidate for drug discovery and materials engineering.

In terms of synthesis, 5-Cyclohexyl-4-methyl-4H-1,2,4-triazole-3-thiol can be prepared through various routes, including cyclization reactions of appropriate precursors or via post-synthetic modifications of existing triazole derivatives. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization studies have shown that mild reaction conditions and precise control over reaction parameters are essential for achieving high yields and maintaining the integrity of the compound's functional groups.

The application of CAS No. 335220-81-0 extends beyond traditional organic synthesis. Its unique combination of functional groups makes it a promising candidate for use in polymer chemistry. For instance, researchers have investigated its ability to serve as a cross-linking agent in polymeric materials, where its thiol group can react with other functionalized polymers to form robust networks with tailored mechanical properties.

In addition to its chemical applications, 5-Cyclohexyl-4-methyl-4H-1,2,4-triazole-3-thiol has shown potential in biological systems. Studies have demonstrated that this compound exhibits moderate antioxidant activity due to the presence of sulfur-containing functional groups. This property suggests that it could be explored further as a component in nutraceuticals or as an additive in food products to enhance their oxidative stability.

The future research directions for CAS No. 335220-81-81-0